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Introduction

Erucyl alcohol, systematically known as (Z)-docos-13-en-1-0l, is a long-chain,
monounsaturated fatty alcohol.[1] With its unique physicochemical properties, it serves as a
versatile molecule in various industrial and research applications, including roles as a
surfactant, lubricant, and a potential component in drug delivery systems. This guide provides
an in-depth overview of the chemical and physical properties, potential biological activities, and
experimental considerations for Erucyl alcohol, tailored for a scientific audience.

Physicochemical Properties

Erucyl alcohol is characterized as a white, soft, and nearly odorless solid at room temperature.
It is soluble in alcohol and the majority of organic solvents. The key quantitative properties of
Erucyl alcohol are summarized in the tables below.

Table 1: General and Physical Properties of Erucyl
Alcohol
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Property Value Source(s)
CAS Number 629-98-1
Molecular Formula C22H440 [1]
Molecular Weight 324.58 g/mol
Appearance White, soft solid
Melting Point 33-35°C [2]
Boiling Point 225°Cath mmHg; 420.37 °C 2]
at 760 mmHg (estimated)
Density 0.847 g/cm3
Refractive Index 1.463

Flash Point 123.4 °C (254 °F) [2]
Soluble in alcohol and most
Solubility organic solvents; 0.0002347 [2]

mg/L in water (estimated)

Table 2: Spectroscopic Data for Erucyl Alcohol
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Spectroscopic Technique Key Features Source(s)

Data available on PubChem,
acquired on a BRUKER AC-
300 instrument. Protons
adjacent to the hydroxyl group
1H NMR are expected in the 3.4-4.5 [11[3]
ppm region. The hydroxyl
proton itself typically appears
as a broad singlet, with its

position being variable.

A strong, broad O-H stretching
band is characteristic in the

IR Spectroscopy 3300-3400 cm~1 region. A [1][3]
strong C-O stretching band is

expected near 1000 cm~1,

Synthesis and Analysis: Experimental Protocols

While specific, detailed protocols for Erucyl alcohol are not readily available in the public
domain, representative methodologies can be adapted from procedures for similar long-chain
fatty alcohols.

Representative Synthesis Protocol: Reduction of Erucic
Acid Ester

The synthesis of Erucyl alcohol can be achieved through the reduction of an erucic acid ester,
such as methyl erucate. This method is analogous to the synthesis of other fatty alcohols from
their corresponding fatty acid esters.

Methodology:

o Reaction Setup: A three-necked round-bottom flask is equipped with a mechanical stirrer, a
reflux condenser, and a dropping funnel. The system is maintained under an inert
atmosphere (e.g., nitrogen or argon).
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e Reducing Agent: A suspension of a suitable reducing agent, such as lithium aluminum
hydride (LiAIH4), in an anhydrous ether (e.g., diethyl ether or tetrahydrofuran) is prepared in
the reaction flask and cooled in an ice bath.

o Ester Addition: A solution of methyl erucate in the same anhydrous solvent is added
dropwise from the dropping funnel to the stirred suspension of the reducing agent at a rate
that maintains a gentle reflux.

o Reaction Progression: After the addition is complete, the reaction mixture is stirred at room
temperature or gently heated to ensure the reaction goes to completion.

e Quenching: The reaction is carefully quenched by the slow, sequential addition of water,
followed by a sodium hydroxide solution, and then more water to precipitate the aluminum
salts.

» Extraction and Purification: The organic layer is decanted or filtered. The aqueous layer is
extracted with additional ether. The combined organic extracts are washed with brine, dried
over an anhydrous salt (e.g., MgSOa), and the solvent is removed under reduced pressure.
The crude Erucyl alcohol is then purified by vacuum distillation or recrystallization.

Representative Analytical Protocol: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for the identification
and quantification of fatty alcohols.

Methodology:
o Sample Preparation and Derivatization:

o For complex matrices, a saponification step using ethanolic KOH may be necessary to
liberate the free alcohol.

o The alcohol is then extracted with a non-polar solvent like hexane or petroleum ether.

o To improve volatility and chromatographic performance, the hydroxyl group is typically
derivatized. A common method is silylation, where the sample is treated with a reagent like
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N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as
trimethylchlorosilane (TMCS) and heated to form the trimethylsilyl (TMS) ether derivative.

e GC-MS Conditions:

o Gas Chromatograph: Equipped with a capillary column suitable for lipid analysis (e.g., a
non-polar or medium-polarity column like a DB-5ms or HP-5ms).

o Oven Temperature Program: A temperature gradient is used, for example, starting at a
lower temperature (e.g., 150 °C), holding for a few minutes, and then ramping up to a
higher temperature (e.g., 300 °C) to ensure elution of the high-boiling-point Erucyl alcohol
derivative.

o Carrier Gas: Helium at a constant flow rate.
o Injection: Splitless injection mode is typically used for trace analysis.

o Mass Spectrometer: Operated in electron ionization (EI) mode. Data is acquired in full
scan mode to identify the compound based on its mass spectrum and in selected ion
monitoring (SIM) mode for quantification.

Biological Activity and Potential Applications in
Drug Development

Direct research on the specific biological activities and signaling pathways of Erucyl alcohol is
limited. However, insights can be drawn from studies on structurally related long-chain
monounsaturated fatty acids (LCMUFAs) and other fatty alcohols.

Potential Metabolic Pathway

Long-chain fatty alcohols can be metabolized in the body. Studies have shown that fatty
alcohols incorporated into lipid nanoparticles can be metabolized by alcohol dehydrogenase
(ADH) enzymes.[4][5] This suggests a plausible metabolic pathway for Erucyl alcohol, where it
is oxidized to its corresponding aldehyde, erucal, which can then be further oxidized to erucic
acid.
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Plausible metabolic pathway of Erucyl alcohol.

Potential Cardiovascular and Anti-Inflammatory Effects

Research on LCMUFAS, such as C20:1 and C22:1 fatty acids, has indicated beneficial
cardiovascular effects. These fatty acids have been shown to improve endothelial function,
reduce atherosclerotic lesions, and lower levels of inflammatory cytokines like IL-6 and TNF-a
in animal models.[6][7] One proposed mechanism for these effects is the upregulation of PPAR
(peroxisome proliferator-activated receptor) signaling pathways in the liver.[8] While these
studies focus on the carboxylic acid counterparts, it is plausible that Erucyl alcohol, through its
metabolism to erucic acid, could contribute to similar biological outcomes.
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Potential effects of LCMUFAs via PPAR signaling.

Application as a Skin Penetration Enhancer

Fatty alcohols are known to act as chemical penetration enhancers for transdermal drug
delivery.[9][10] They are thought to increase the permeability of the stratum corneum by
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disrupting its highly ordered lipid structure. Studies on saturated fatty alcohols have
demonstrated that their efficacy as penetration enhancers is dependent on their carbon chain
length.[9] Erucyl alcohol, with its long C22 chain, is a candidate for use in topical and
transdermal formulations to improve the delivery of active pharmaceutical ingredients.
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(in topical formulation) Lipid Disruption Permeability Drug Delivery
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Workflow of Erucyl alcohol as a skin penetration enhancer.

Safety and Handling

While a specific, comprehensive toxicology report for Erucyl alcohol is not widely available,
general safety precautions for handling fatty alcohols should be observed. It is described as
combustible.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area and avoid
generating dust. Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Disposal: Dispose of in accordance with local, regional, and national regulations.

Conclusion

Erucyl alcohol is a long-chain fatty alcohol with well-defined physicochemical properties and
significant potential in various scientific and industrial fields. While direct research into its
biological activities is still emerging, its structural similarity to bioactive long-chain fatty acids
suggests promising avenues for investigation, particularly in the areas of cardiovascular health
and drug delivery. The representative experimental protocols provided in this guide offer a
foundation for researchers to work with this compound. As with any chemical, appropriate
safety and handling procedures must be followed. Further research is warranted to fully
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elucidate the metabolic pathways, biological signaling, and toxicological profile of Erucyl
alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Erucyl alcohol | C22H440 | CID 5354168 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. erucyl alcohol, 629-98-1 [thegoodscentscompany.com]

e 3. chem.libretexts.org [chem.libretexts.org]

¢ 4. researchgate.net [researchgate.net]

» 5. The metabolism of fatty alcohols in lipid nanoparticles by alcohol dehydrogenase. | Sigma-
Aldrich [sigmaaldrich.com]

o 6. researchgate.net [researchgate.net]
o 7.researchgate.net [researchgate.net]

» 8. Long-chain monounsaturated fatty acid-rich fish oil attenuates the development of
atherosclerosis in mouse models - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Erucyl Alcohol (CAS No. 629-98-1): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15156993#erucyl-alcohol-cas-number-629-98-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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